Cas no 13222-17-8 (Benzenethiol, 4,4'-(1-methylethylidene)bis-)
13222-17-8 structure
Product Name:Benzenethiol, 4,4'-(1-methylethylidene)bis-
CAS No:13222-17-8
MF:C15H16S2
MW:260.417541503906
CID:95818
PubChem ID:10956310
Update Time:2025-04-18
Benzenethiol, 4,4'-(1-methylethylidene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 4,4'-(1-methylethylidene)bis-
- 4-[2-(4-sulfanylphenyl)propan-2-yl]benzenethiol
- 4,4'-isopropylidenedibenzenethiol
- DTXSID80449771
- 4,4'-propane-2,2-diyldibenzenethiol
- DIFMOXDTKAEVHX-UHFFFAOYSA-N
- SCHEMBL635574
- 13222-17-8
-
- Inchi: 1S/C15H16S2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,16-17H,1-2H3
- InChI Key: DIFMOXDTKAEVHX-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)S
Computed Properties
- Exact Mass: 260.06934286g/mol
- Monoisotopic Mass: 260.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 2Ų
Benzenethiol, 4,4'-(1-methylethylidene)bis- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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